N,N'-bis[3-(1-hydroxyethyl)phenyl]hexanediamide

• IUPAC Name: N,N'-bis[3-(1-hydroxyethyl)phenyl]hexanediamide
• InChI: InChI=1S/C22H28N2O4/c1-15(25)17-7-5-9-19(13-17)23-21(27)11-3-4-12-22(28)24-20-10-6-8-18(14-20)16(2)26/h5-10,13-16,25-26H,3-4,11-12H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: GMAGTDWBGPKONC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)NC(=O)CCCCC(=O)NC2=CC=CC(=C2)C(C)O)O
• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol

Description

N,N'-bis[3-(1-hydroxyethyl)phenyl]hexanediamide is a chemical compound that has garnered interest in various fields of scientific research due to its unique properties and potential applications. This compound is known for its complex structure and significant biological activity, making it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of N,N'-bis[3-(1-hydroxyethyl)phenyl]hexanediamide involves specific synthetic routes and reaction conditions. One common method includes the reaction of 4-(diethylamino)benzaldehyde with 2-aminobenzoic acid . This reaction is typically carried out under controlled conditions to ensure the purity and yield of the final product. Industrial production methods may involve scaling up this reaction using optimized conditions to produce larger quantities of the compound efficiently.

Chemical Reactions Analysis

N,N'-bis[3-(1-hydroxyethyl)phenyl]hexanediamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce different functional groups into the compound .

Scientific Research Applications

N,N'-bis[3-(1-hydroxyethyl)phenyl]hexanediamide has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes and its interactions with biological molecules. In medicine, this compound is being investigated for its potential therapeutic applications, including its role in drug development. Additionally, it has industrial applications, such as in the production of specialized materials and as a component in certain manufacturing processes .

Mechanism of Action

The mechanism of action of N,N'-bis[3-(1-hydroxyethyl)phenyl]hexanediamide involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to certain proteins or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the observed biological effects. The exact molecular targets and pathways involved can vary depending on the specific context and application .

Comparison with Similar Compounds

N,N'-bis[3-(1-hydroxyethyl)phenyl]hexanediamide can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable structures or biological activities. For instance, compounds with similar functional groups or chemical backbones may exhibit related properties. this compound may possess distinct features that set it apart, such as higher potency, selectivity, or stability. Some similar compounds include aspirin (CID 2244), salicylsalicylic acid (CID 5161), indomethacin (CID 3715), and sulindac (CID 1548887) .